Cas no 1903604-53-4 (6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine)

• Product Name: 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine
• CAS No: 1903604-53-4
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 4776057
• Update Time: 2025-07-25

6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-(aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine
• 6-[2-(aminomethyl)piperidin-1-yl]-N-ethylpyrimidin-4-amine
• 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine

• Inchi： 1S/C12H21N5/c1-2-14-11-7-12(16-9-15-11)17-6-4-3-5-10(17)8-13/h7,9-10H,2-6,8,13H2,1H3,(H,14,15,16)
• InChI Key： KGEWZLLTBBKJPF-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)NCC)CCCCC1CN

Computed Properties

• Exact Mass: 235.17969569 g/mol
• Monoisotopic Mass: 235.17969569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.33
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1

Additional information on 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine

Comprehensive Overview of 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine (CAS No. 1903604-53-4)

The compound 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine (CAS No. 1903604-53-4) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and an ethylamine substituent, makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers are increasingly interested in this molecule due to its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening (HTS) and computational drug design. 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine has garnered attention for its bioavailability and blood-brain barrier (BBB) permeability, critical factors in CNS drug development. Its piperidine moiety is a common pharmacophore in FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

The synthesis of 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound's logP and pKa values suggest favorable drug-like properties, making it a subject of ongoing structure-activity relationship (SAR) studies.

From a commercial perspective, 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine is available through specialized chemical suppliers and contract research organizations (CROs). Its CAS No. 1903604-53-4 serves as a unique identifier in global chemical databases, facilitating procurement for academic and industrial labs. Researchers often inquire about its stability under various pH conditions and solubility profiles, which are crucial for formulation development.

Emerging applications of this compound include its role in epigenetic modulation and protein-protein interaction (PPI) inhibition, areas gaining traction in oncology and neurodegenerative disease research. Its scaffold versatility allows for derivatization to optimize binding affinity and selectivity, addressing challenges in polypharmacology. As the pharmaceutical industry shifts toward targeted therapies, compounds like 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine are poised to play pivotal roles.

In conclusion, 6-(2-(Aminomethyl)piperidin-1-yl)-N-ethylpyrimidin-4-amine (CAS No. 1903604-53-4) represents a compelling case study in rational drug design. Its intersection with cutting-edge research themes—such as AI-driven molecular docking and fragment-based drug discovery (FBDD)—highlights its enduring scientific value. Future studies may explore its in vivo efficacy and toxicological profiles, further solidifying its position in the drug development pipeline.